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Compound of Interest

Methyl 4-benzyl-2-
Compound Name:
methylmorpholine-3-carboxylate

Cat. No.: B12338370

Get Quote

Introduction & Scope
Target Molecule Profile

¢ |[UPAC Name: Methyl 4-benzyl-2-methylmorpholine-3-carboxylate
e Molecular Formula: C14aH19sNOs3

e Molecular Weight: 249.31 g/mol [1]

o Core Scaffold: Morpholine-3-carboxylic acid[2][3]

* Key Functionality: The morpholine-3-carboxylate scaffold is a privileged structure in
medicinal chemistry, serving as a conformationally restricted amino acid surrogate. The 2-
methyl substitution introduces additional steric constraints, often used to modulate metabolic
stability and receptor selectivity in peptidomimetics.

Strategic Synthesis Rationale
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This protocol details the stereoselective synthesis of the target molecule starting from L-
Threonine methyl ester. This route is selected over alternative multicomponent reactions (e.g.,
Petasis) or oxidation-reduction sequences because it:

o Preserves Chirality: Leverages the existing stereocenters of L-Threonine to define the
relative stereochemistry of the C2 and C3 positions.

o Scalability: Utilizes robust alkylation chemistry suitable for gram-to-kilogram scale-up.

e Atom Economy: Minimizes protecting group manipulations by installing the N-benzyl group
as a permanent scaffold element early in the sequence.

Retrosynthetic Analysis

The retrosynthetic disconnection reveals that the morpholine ring can be constructed via a
double alkylation strategy (or stepwise alkylation-cyclization) of an N-benzyl amino acid
derivative with a bifunctional ethylene synthon.

Starting Material 1:
L-Threonine Methyl Ester HCI

eductive Amination

Reagent:

Intermediate A:

N-Benzyl-L-Threonine Methyl Ester {7 P

(Ethylene Synthon)

Cyclization (C-O / C-N Bond Formation),’/+

Target:

Methyl 4-benzyl-2-methylmorpholine-3-carboxylate

Click to download full resolution via product page

Figure 1: Retrosynthetic map identifying L-Threonine as the chiral pool progenitor.

Detailed Experimental Protocol
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Phase 1: Preparation of N-Benzyl-L-Threonine Methyl
Ester

This step installs the benzyl group on the nitrogen, activating it for subsequent alkylation while
preventing over-alkylation.

Reagents:

L-Threonine methyl ester hydrochloride (1.0 equiv)

Benzaldehyde (1.05 equiv)

Sodium triacetoxyborohydride (STAB) (1.4 equiv)

Dichloromethane (DCM) (Solvent, 0.2 M)

Triethylamine (EtsN) (1.0 equiv, to free base the ester)
Procedure:

e Free Basing: In a round-bottom flask, suspend L-Threonine methyl ester HCI (10.0 g, 59
mmol) in DCM (300 mL). Add EtsN (8.2 mL, 59 mmol) and stir for 15 minutes at room
temperature (RT) until the solution clears.

e Imine Formation: Add Benzaldehyde (6.3 mL, 62 mmol) to the mixture. Stir for 1 hour at RT.
Note: Magnesium sulfate (MgSOa4) can be added to sequester water and drive imine
formation.

e Reduction: Cool the mixture to 0°C. Add STAB (17.5 g, 82.6 mmol) portion-wise over 20
minutes.

o Reaction: Allow the mixture to warm to RT and stir overnight (12-16 hours). Monitor by TLC
(50% EtOAc/Hexanes).

o Work-up: Quench with saturated aqueous NaHCOs (200 mL). Extract the aqueous layer with
DCM (3 x 100 mL). Combine organic layers, wash with brine, dry over Na=SOa4, and
concentrate in vacuo.[4]
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 Purification: Purify the residue via flash column chromatography (SiOz, Gradient: 10-30%
EtOAc in Hexanes) to yield the intermediate as a clear oil.

Yield Expectation: 85-92%

Phase 2: Morpholine Ring Closure (Cyclization)

This critical step forms the morpholine ring via a one-pot double alkylation/etherification
sequence using 1,2-dibromoethane.

Reagents:

N-Benzyl-L-Threonine Methyl Ester (Intermediate from Phase 1) (1.0 equiv)

1,2-Dibromoethane (3.0 equiv)

N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

Toluene (Solvent, 0.1 M)

Tetrabutylammonium iodide (TBAI) (0.1 equiv, Catalyst)
Procedure:

o Setup: Dissolve N-Benzyl-L-Threonine Methyl Ester (5.0 g, 22.4 mmol) in anhydrous Toluene
(220 mL).

e Addition: Add DIPEA (11.7 mL, 67.2 mmol), 1,2-Dibromoethane (5.8 mL, 67.2 mmol), and
TBAI (0.83 g, 2.24 mmol).

o Reflux: Heat the reaction mixture to reflux (110°C) under an inert atmosphere (N2 or Ar) for
24-48 hours.

o Mechanistic Insight: The reaction proceeds via initial N-alkylation followed by
intramolecular O-alkylation (or vice versa). The high temperature and TBAI are crucial to
overcome the activation energy for the ether formation.
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e Monitoring: Monitor by LC-MS for the disappearance of starting material (m/z 224) and
appearance of product (m/z 250).

e Work-up: Cool to RT. Filter off the ammonium salts. Dilute the filtrate with EtOAc (200 mL)
and wash with water (2 x 100 mL) and brine (100 mL).

 Purification: Concentrate the organic layer.[5][6] Purify via flash chromatography (SiOz,
Gradient: 5-20% EtOAc in Hexanes).

Yield Expectation: 55-65%

Data Summary & Characterization

hvsicochemical . ble[6]

Property Value / Observation
Appearance Pale yellow viscous oil
Rf Value 0.45 (30% EtOAc/Hexanes)

Soluble in DCM, MeOH, EtOAc; Insoluble in

Solubility Wat
ater

] Typically retains relative cis/trans configuration
Stereochemistry Th )
of Threonine

Expected NMR Data (400 MHz, CDCIs)
e 'HNMR:

o & 7.25-7.35 (m, 5H, Ar-H)

(¢]

0 4.05 (d, 1H, N-CH2-Ph, diastereotopic)

[¢]

& 3.70 (s, 3H, OCHs)

o

& 3.90 (dg, 1H, H-2, O-CH-Me)

[e]

5 3.45 (d, 1H, H-3, N-CH-COOMe)
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o 0 3.60-3.80 (m, 2H, H-6, O-CH2)
o 0 2.40-2.90 (m, 2H, H-5, N-CH2)

o &1.15 (d, 3H, C2-CHa)

Workflow Visualization
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Start: L-Threonine Methyl Ester HCI

Step 1: Free Basing & Imine Formation
(Benzaldehyde, Et3N, DCM)

:

Step 2: Reductive Amination
(STAB, 0°C -> RT)

:

Intermediate: N-Benzyl-L-Threonine Methyl Ester

24-48h Reflux
Step 3: Cyclization

(1,2-Dibromoethane, DIPEA, TBAI, Toluene Reflux)

Purification: Flash Chromatography
(Si02, EtOAc/Hexanes)

Final Product: Methyl 4-benzyl-2-methylmorpholine-3-carboxylate

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for the synthesis.
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Safety & Troubleshooting

e Benzyl Halides/Precursors: Benzaldehyde and benzyl intermediates can be mild irritants.
Ensure proper ventilation.

¢ 1,2-Dibromoethane: A known carcinogen and highly toxic. Handle only in a fume hood with
double gloving (Nitrile).

e Troubleshooting Cyclization:
o Issue: Low yield or incomplete conversion.

o Solution: Switch solvent to Acetonitrile (MeCN) to increase polarity, or use a stronger base
like K2COs if DIPEA is insufficient. Alternatively, perform the reaction in a sealed tube to
reach higher temperatures (120°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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